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Introduction

HSDVHK-NH2 TFA is a synthetic hexapeptide that acts as a potent antagonist of the integrin
av3-vitronectin interaction, with a reported IC50 of 1.74 pg/mL (2.414 pM)[1][2][3][4]. Integrin
avB3 is a key receptor involved in cell adhesion, migration, proliferation, and angiogenesis. Its
dysregulation is implicated in various pathological conditions, including cancer and fibrosis.
HSDVHK-NH2 has been shown to inhibit bFGF-induced cell migration and suppress the
proliferation of Human Umbilical Vein Endothelial Cells (HUVECS) by inducing apoptosis
through caspase activation and increased p53 expression[2][3].

These application notes provide a comprehensive experimental framework for researchers to
investigate the biological effects of HSDVHK-NH2 TFA in relevant cellular models. The
protocols detailed below are designed to be robust and reproducible, enabling the systematic
evaluation of this compound's therapeutic potential.

Note on the TFA Counterion: HSDVHK-NH2 is supplied as a trifluoroacetate (TFA) salt, which
is @ common counterion for synthetic peptides. While generally considered inert, residual TFA
can, in some cellular assays, influence experimental outcomes|[5][6]. It is recommended to
include appropriate vehicle controls (e.g., TFA in the same concentration as present in the
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highest peptide dilution) in all experiments to account for any potential off-target effects of the
counterion.

I. Experimental Design and Workflow

The following diagram outlines a logical workflow for characterizing the cellular effects of
HSDVHK-NH2 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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